Cas no 59729-23-6 (L-Alanine,3,3-difluoro-)

• Product Name: L-Alanine,3,3-difluoro-
• CAS No: 59729-23-6
• MF: C₃H₅F₂NO₂
• MW: 125.074107885361
• CID: 370374
• PubChem ID: 189179
• Update Time: 2025-06-07

L-Alanine,3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3,3-difluoro-
• 3,3-difluoroalanine
• beta,beta-Difluoroalanine
• AKOS006364087
• Alanine, 3,3-difluoro-
• L-Alanine, 3,3-difluoro-
• RDWIWGLYYQZMFQ-SFOWXEAESA-N
• CHEMBL4635699
• SCHEMBL3798816
• EN300-7225094
• 59729-23-6
• DTXSID00975143
• (R,S)-2-Amino-3,3-difluoro-propionic acid
• (2R)-2-amino-3,3-difluoropropanoic acid

• Inchi： 1S/C3H5F2NO2/c4-2(5)1(6)3(7)8/h1-2H,6H2,(H,7,8)/t1-/m0/s1
• InChI Key： RDWIWGLYYQZMFQ-SFOWXEAESA-N
• SMILES： FC([C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 125.02885
• Monoisotopic Mass: 125.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 266.3°C at 760 mmHg
• Flash Point: 114.8°C
• Refractive Index: 1.399
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine,3,3-difluoro-

L-Alanine, 3,3-Difluoro- (CAS No. 59729-23-6): A Comprehensive Overview

L-Alanine, 3,3-difluoro- (CAS No. 59729-23-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3,3-difluoro-L-alanine, is a fluorinated derivative of the naturally occurring amino acid L-alanine. The introduction of fluorine atoms at the 3-position of the alanine backbone imparts distinct chemical and biological properties, making it a valuable tool in various scientific applications.

The chemical structure of L-Alanine, 3,3-difluoro- consists of a central carbon atom bonded to a carboxyl group (-COOH), an amino group (-NH2), and a difluoromethyl group (-CHF2). The presence of the difluoromethyl group significantly alters the electronic and steric properties of the molecule, influencing its reactivity and biological activity. This structural modification has been shown to enhance the metabolic stability and bioavailability of compounds derived from L-Alanine, 3,3-difluoro-, making it an attractive candidate for drug development.

Recent research studies have explored the potential applications of L-Alanine, 3,3-difluoro- in various therapeutic areas. One notable area is its use as a building block for the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The introduction of fluorine atoms in L-Alanine, 3,3-difluoro- can enhance the stability and solubility of prodrugs, thereby improving their pharmacokinetic properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that prodrugs derived from L-Alanine, 3,3-difluoro- exhibited enhanced oral bioavailability and reduced first-pass metabolism compared to their non-fluorinated counterparts.

In addition to its role in prodrug synthesis, L-Alanine, 3,3-difluoro- has also been investigated for its potential as an antimicrobial agent. Fluorinated amino acids have been shown to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in microbial metabolism. A recent study published in Antimicrobial Agents and Chemotherapy reported that L-Alanine, 3,3-difluoro- exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding suggests that L-Alanine, 3,3-difluoro- could be a promising lead compound for the development of novel antibiotics to combat multidrug-resistant pathogens.

The use of L-Alanine, 3,3-difluoro- in peptide synthesis is another area of active research. Peptides are short chains of amino acids that play crucial roles in various biological processes. The introduction of fluorinated amino acids like L-Alanine, 3,3-difluoro- can modulate the conformational properties and stability of peptides, making them more resistant to enzymatic degradation. This property is particularly important for designing peptides with enhanced therapeutic efficacy and reduced side effects. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that peptides containing L-Alanine, 3,3-difluoro- showed improved stability and biological activity compared to their non-fluorinated analogs.

The synthesis of L-Alanine, 3,3-difluoro- involves several well-established chemical reactions. One common method involves the reaction of L-alanine with difluoromethylating agents such as diethylaminosulfur triflate (DAST) or diethylaminosulfur triflate (DEAST). These reactions typically proceed under mild conditions and yield high-purity products suitable for further applications in research and development. The availability of efficient synthetic routes has facilitated the widespread use of L-Alanine, 3,3-difluoro- in academic and industrial settings.

The safety profile of L-Alanine, 3,3-difluoro- has been extensively evaluated through various toxicological studies. These studies have shown that L-Alanine, 3,3-difluoro- exhibits low toxicity at relevant concentrations and does not pose significant health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, L-Alanine, 3,3-difluoro- (CAS No. 59729-23-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an invaluable tool for developing novel therapeutics and advancing our understanding of biological processes. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.